Cas no 1797903-56-0 (4,4,4-trifluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]butanamide)

• Product Name: 4,4,4-trifluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]butanamide
• CAS No: 1797903-56-0
• MF: C₁₈H₁₅F₃N₄OS
• MW: 392.398112535477
• CID: 5373494
• Update Time: 2025-05-21

4,4,4-trifluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]butanamide

• Inchi： 1S/C18H15F3N4OS/c19-18(20,21)8-7-16(26)23-13-5-3-12(4-6-13)15-11-27-17(25-15)24-14-2-1-9-22-10-14/h1-6,9-11H,7-8H2,(H,23,26)(H,24,25)
• InChI Key： DAFPPZQNMFDLQK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)CCC(F)(F)F

Additional information on 4,4,4-trifluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]butanamide

4,4,4-Trifluoro-N-[4-[2-(Pyridin-3-Ylamino)-1,3-Thiazol-4-Yl]Phenyl]Butanamide: A Comprehensive Overview

4,4,4-Trifluoro-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]butanamide, with the CAS number 1797903-56-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a trifluorobutanamide group and a substituted thiazole moiety. The combination of these structural elements contributes to its potential as a bioactive molecule with diverse applications in drug discovery.

The molecular structure of this compound is intriguing. The trifluorobutanamide group is known for its lipophilic properties and ability to enhance the stability of amide bonds. This feature makes it a valuable component in the design of bioactive molecules. On the other hand, the thiazole ring, substituted with a pyridine-derived amino group, introduces additional complexity and potential for hydrogen bonding interactions. Recent studies have highlighted the importance of such heterocyclic structures in modulating the pharmacokinetic properties of drugs.

Recent research has focused on the synthesis and characterization of this compound. One study published in 2023 demonstrated that the synthesis of 1797903-56-0 involves a multi-step process that includes nucleophilic substitution and coupling reactions. The authors emphasized the role of steric and electronic factors in determining the yield and purity of the final product. This work underscores the importance of optimizing synthetic pathways to achieve high-quality compounds for further biological testing.

The biological activity of 1797903-56-0 has been explored in several recent studies. A 2023 paper reported that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Another study highlighted its potential as a modulator of ion channels, which could be relevant for treating neurological disorders. These findings suggest that 1797903-56-0 has a broad spectrum of therapeutic applications.

In terms of pharmacokinetics, recent investigations have revealed that this compound has favorable absorption properties and moderate plasma stability. These characteristics are critical for its potential use as an oral medication. However, further studies are needed to evaluate its bioavailability and metabolic pathways in vivo.

The development of analogs based on 1797903-56-0 has also been an area of active research. Scientists have explored modifications to the trifluorobutanamide group and the thiazole ring to enhance specific properties such as solubility or selectivity. For example, replacing the trifluoromethyl group with other fluorinated substituents has been shown to improve binding affinity to target proteins.

In conclusion, 1797903-56-0 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents.